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For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl(3-chloropropoxy)dimethylsilane, with the CAS number 89031-82-3, is a
bifunctional organosilane compound. It incorporates a robust tert-butyldimethylsilyl (TBDMS)
ether protecting group and a reactive chloropropyl group. This structure makes it a valuable
reagent in multi-step organic synthesis, particularly in the development of pharmaceutical
intermediates and other complex molecules. The TBDMS group provides steric hindrance and
stability under a variety of reaction conditions, protecting a hydroxyl functionality, while the
terminal alkyl chloride allows for nucleophilic substitution reactions to introduce the protected
propanol moiety as a linker or building block.

Chemical Structure and Properties

The chemical structure of tert-Butyl(3-chloropropoxy)dimethylsilane features a central
silicon atom bonded to two methyl groups, a tert-butyl group, and a 3-chloropropoxy group.

Molecular Formula: CaH21CIOSi
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Synonyms:
o 1-(tert-Butyldimethylsilyloxy)-3-chloropropane
o 3-(tert-Butyldimethylsiloxy)-1-chloropropane

The key structural features are the silyl ether, which is stable to many reagents but can be
cleaved under specific acidic or fluoride-ion conditions, and the primary alkyl chloride, which is
susceptible to SN2 reactions.

hvsicochemical

Property Value Reference
CAS Number 89031-82-3 [11[21[3]
Molecular Weight 208.80 g/mol [1][4]

N ) 198.3 £13.0 °C at 760 Torr
Boiling Point [1]
(calculated)

) 0.905 + 0.06 g/cm3 at 20 °C
Density [1]
(calculated)

Flash Point 62.8 £ 12.0 °C (calculated) [1]

B Very slightly soluble in water
Solubility . [1]
(0.16 g/L at 25 °C, calculated)

Applications in Organic Synthesis

The primary application of tert-Butyl(3-chloropropoxy)dimethylsilane is as an alkylating
agent to introduce a protected three-carbon chain. The TBDMS protecting group is widely used
in pharmaceutical and fine chemical synthesis due to its stability and selective deprotection.

A common synthetic transformation involving this reagent is the alkylation of nucleophiles such
as amines, alcohols, or thiols. This reaction introduces a linker that, upon deprotection of the
silyl ether, reveals a primary alcohol functionality for further elaboration.

Logical Workflow for a Representative Reaction
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The following diagram illustrates a typical synthetic workflow where an amine is alkylated with
tert-Butyl(3-chloropropoxy)dimethylsilane, followed by deprotection of the silyl ether to yield
a hydroxypropyl-substituted amine.

Primary or Secondary Aminﬂ Alkylation
(R-NHR") > :
N-alkylated Intermediate
(TBDMS-O-(CH2)3-NRR") )  Silyl Ether Deprotection
—>
( ) |

>l Final Product
Deprotection Agent »{ (HO-(CH2)3-NRR")
(e.g., TBAF, HF)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b035849?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

